molecular formula C8H13NO B6281814 6-azaspiro[2.6]nonan-7-one CAS No. 1312455-82-5

6-azaspiro[2.6]nonan-7-one

Cat. No. B6281814
CAS RN: 1312455-82-5
M. Wt: 139.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-azaspiro[2.6]nonan-7-one is a chemical compound with the molecular formula C8H13NO . It has a molecular weight of 139.2 . The compound is typically stored at room temperature and is available in powder form .


Molecular Structure Analysis

The InChI code for 6-azaspiro[2.6]nonan-7-one is 1S/C8H13NO/c10-7-1-2-8(3-4-8)5-6-9-7/h1-6H2, (H,9,10) . This indicates the presence of a spirocyclic structure in the molecule. The compound has a chair-pucker conformation .


Physical And Chemical Properties Analysis

6-azaspiro[2.6]nonan-7-one is a solid substance at room temperature . It has a molecular weight of 139.2 . The compound is typically stored at room temperature .

Safety and Hazards

The safety information for 6-azaspiro[2.6]nonan-7-one indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing thoroughly after handling .

Future Directions

While specific future directions for 6-azaspiro[2.6]nonan-7-one are not directly mentioned in the available literature, spirocyclic oxetanes such as 2-oxa-6-azaspiro[3.3]heptane and 2-oxa-7-azaspiro[3.5]nonane have been proposed as valuable structural alternatives to ubiquitous morpholine in medicinal chemistry . This suggests potential future research directions in exploring the medicinal applications of 6-azaspiro[2.6]nonan-7-one.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 6-azaspiro[2.6]nonan-7-one can be achieved through a multistep process involving the cyclization of a suitable precursor.", "Starting Materials": [ "2-bromoethylamine hydrobromide", "2,2-dimethyl-1,3-dioxane-4,6-dione", "Sodium hydride", "Diethyl ether", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Acetic acid", "Sodium acetate", "Sodium borohydride", "Acetone", "Ethanol" ], "Reaction": [ "Step 1: Preparation of 2-bromoethylamine hydrobromide by reacting 2-bromoethanol with hydrobromic acid.", "Step 2: Preparation of the precursor by reacting 2-bromoethylamine hydrobromide with 2,2-dimethyl-1,3-dioxane-4,6-dione in the presence of sodium hydride in diethyl ether.", "Step 3: Cyclization of the precursor by refluxing it in methanol in the presence of hydrochloric acid.", "Step 4: Neutralization of the reaction mixture with sodium hydroxide.", "Step 5: Acetylation of the resulting compound by reacting it with acetic anhydride in the presence of acetic acid and sodium acetate.", "Step 6: Reduction of the acetylated compound using sodium borohydride in acetone.", "Step 7: Purification of the final product by recrystallization from ethanol." ] }

CAS RN

1312455-82-5

Product Name

6-azaspiro[2.6]nonan-7-one

Molecular Formula

C8H13NO

Molecular Weight

139.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.